Cas no 944450-89-9 (2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone)
2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone
- 2-bromo-1-[4-(3-bromothiophen-2-yl)phenyl]ethanone
- 4-(4-Bromothien-2-yl)phenacyl bromide 97
- DTXSID50640455
- AKOS025394941
- 4-(3-Bromothien-2-yl)phenacyl bromide
- MFCD09879969
- 4-(3-BROMOTHIEN-2-YL)PHENACYL BROMIDE 97%
- FT-0767104
- 2-Bromo-1-[4-(3-bromothiophen-2-yl)phenyl]ethan-1-one
- 944450-89-9
- 2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethan-1-one
- 2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethanone
- PS-9872
- CS-0458916
- DB-058191
-
- MDL: MFCD09879969
- Inchi: 1S/C12H8Br2OS/c13-7-11(15)8-1-3-9(4-2-8)12-10(14)5-6-16-12/h1-6H,7H2
- InChI Key: YTVAARIMMJZZIE-UHFFFAOYSA-N
- SMILES: BrC1C=CSC=1C1C=CC(C(CBr)=O)=CC=1
Computed Properties
- Exact Mass: 357.86600
- Monoisotopic Mass: 357.86626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Melting Point: 45-47.5°C
- PSA: 45.31000
- LogP: 4.75520
2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR14920-250mg |
4-(3-Bromothien-2-yl)phenacyl bromide |
944450-89-9 | 97% | 250mg |
£120.00 | 2025-02-19 | |
| Apollo Scientific | OR14920-1g |
4-(3-Bromothien-2-yl)phenacyl bromide |
944450-89-9 | 97% | 1g |
£141.00 | 2023-06-14 | |
| abcr | AB237721-250 mg |
2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethan-1-one; . |
944450-89-9 | 250mg |
€123.70 | 2023-04-27 | ||
| abcr | AB237721-250mg |
2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethan-1-one; . |
944450-89-9 | 250mg |
€253.10 | 2025-04-14 | ||
| Ambeed | A773708-1g |
2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethanone |
944450-89-9 | 97% | 1g |
$173.0 | 2024-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529583-250mg |
2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethan-1-one |
944450-89-9 | 98% | 250mg |
¥850.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529583-1g |
2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethan-1-one |
944450-89-9 | 98% | 1g |
¥1810.00 | 2024-04-24 | |
| A2B Chem LLC | AI02692-250mg |
2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone |
944450-89-9 | 250mg |
$338.00 | 2024-07-18 | ||
| Crysdot LLC | CD11007114-1g |
2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethanone |
944450-89-9 | 97% | 1g |
$376 | 2024-07-19 | |
| Ambeed | A773708-250mg |
2-Bromo-1-(4-(3-bromothiophen-2-yl)phenyl)ethanone |
944450-89-9 | 95% | 250mg |
$210.0 | 2025-04-15 |
2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone
Professional Introduction to 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone (CAS No. 944450-89-9)
2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone, with the CAS number 944450-89-9, is a significant compound in the realm of pharmaceutical and chemical research. This molecule has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The presence of both bromine and thiophene rings in its structure imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.
The compound's name can be broken down into several key components that highlight its chemical characteristics. The prefix 2-bromo- indicates the presence of a bromine atom at the second carbon position, while 1-[4-(3-bromothien-2-yl)phenyl]ethanone describes the phenyl ring substituted with a thiophene ring at the 3-position, further modified by a bromine atom. This intricate structure suggests a high degree of functionalization, which is often crucial for achieving specific biological activities.
In recent years, there has been a growing interest in molecules that incorporate both bromine and thiophene moieties due to their demonstrated efficacy in various pharmacological applications. For instance, studies have shown that thiophene derivatives can exhibit potent antimicrobial and anti-inflammatory properties, making them attractive candidates for drug development. The addition of a bromine atom can enhance these properties by introducing additional reactive sites that can be exploited in medicinal chemistry.
The synthesis of 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common approach involves the Friedel-Crafts alkylation of a phenyl derivative followed by bromination and subsequent thiophene coupling. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve more efficient synthesis routes.
Recent research has highlighted the importance of such intermediates in the development of targeted therapies. For example, molecules similar to 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone have been investigated for their potential role in inhibiting specific enzymes involved in cancer progression. The bromine atom, in particular, has been shown to enhance binding affinity to biological targets, thereby improving the efficacy of the final drug candidate.
The structural features of this compound also make it a valuable tool for studying molecular interactions at the atomic level. Computational chemistry methods, such as molecular dynamics simulations and quantum mechanical calculations, have been used to predict how 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone interacts with biological targets. These studies provide insights into the compound's mechanism of action and help guide further optimization efforts.
In addition to its pharmaceutical applications, this compound has potential uses in materials science. The combination of bromine and thiophene moieties can contribute to the development of novel polymers with enhanced electronic properties. Such materials are increasingly important in applications ranging from organic electronics to sensors and catalysts.
The chemical community continues to explore new synthetic pathways for compounds like 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone. Innovations in green chemistry principles have led to more sustainable methods for producing these molecules, reducing waste and minimizing environmental impact. These advancements are crucial for ensuring that future drug development remains both effective and environmentally responsible.
Evaluation of existing literature reveals that researchers are particularly interested in how modifications to the core structure of this compound can influence its biological activity. For instance, varying the position or type of substituents on the thiophene ring can significantly alter its interactions with biological targets. Such fine-tuning is essential for developing drugs that are both potent and selective.
The role of computational tools in drug discovery cannot be overstated. Software packages designed for molecular modeling have become indispensable for predicting the behavior of complex molecules like 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone. These tools allow researchers to simulate interactions between the compound and potential targets, providing valuable data for designing experiments and optimizing lead compounds.
In conclusion, 2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone (CAS No. 944450-89-9) represents a fascinating example of how structural complexity can lead to novel applications in pharmaceuticals and materials science. Its unique combination of functional groups makes it a versatile intermediate with broad potential uses. As research continues to uncover new synthetic methods and applications, this compound is poised to play an important role in future advancements.
944450-89-9 (2-Bromo-1-[4-(3-bromothien-2-yl)phenyl]ethanone) Related Products
- 937796-01-5(1-4-(3-Bromothien-2-yl)phenylethanone)
- 550348-56-6(BENZALDEHYDE, 4-(4-BROMO-5-METHYL-2-THIENYL)-)
- 128746-80-5(2-Bromo-1-4-(thien-2-yl)phenylethan-1-one)
- 934570-51-1(4-(3-Bromothien-2-yl)benzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)